Cas no 20802-15-7 (1-(3,4-Dimethoxyphenyl)cyclopropanecarbonitrile)

1-(3,4-Dimethoxyphenyl)cyclopropanecarbonitrile is a specialized organic compound featuring a cyclopropane ring fused to a benzonitrile moiety with dimethoxy substituents at the 3- and 4-positions. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The electron-rich aromatic system enhances its utility in cross-coupling reactions, while the nitrile group offers versatility for further functionalization. Its rigid cyclopropane core contributes to steric constraints, useful in designing bioactive molecules. The compound's stability under standard conditions ensures reliable handling and storage. Suitable for research applications, it serves as a key building block in the development of novel heterocyclic compounds and fine chemicals.

1-(3,4-Dimethoxyphenyl)cyclopropanecarbonitrile structure

20802-15-7 structure

Product Name:1-(3,4-Dimethoxyphenyl)cyclopropanecarbonitrile

CAS No:20802-15-7

MF:C₁₂H₁₃NO₂

MW:203.237123250961

MDL:MFCD01314306

CID:881308

PubChem ID:281494

Update Time:2025-06-07

1-(3,4-Dimethoxyphenyl)cyclopropanecarbonitrile Chemical and Physical Properties

Names and Identifiers

- 1-(3,4-dimethoxyphenyl)cyclopropane-1-carbonitrile
- 1-(3,4-dimethoxyphenyl)cyclopropanecarbonitrile
- 1-(3.4-Dimethoxy-phenyl)-cyclopropan-carbonitril
- AC1L5UJY
- AC1Q4RMA
- CTK1A4015
- Oprea1_155368
- SureCN77276
- NSC 134308
- NSC-134308
- AS-871/43475714
- 1-(3,4-dimethoxyphenyl)-cyclopropane-1-carbonitrile
- Cyclopropanecarbonitrile, 1-(3,4-dimethoxyphenyl)-
- J-503087
- CS-0036222
- AS-68453
- MFCD01314306
- AKOS009265692
- NSC134308
- SY123066
- PZVYROVODMATJD-UHFFFAOYSA-N
- 20802-15-7
- DB-066332
- DTXSID80300010
- EN300-1847079
- SCHEMBL77276
- 1-(3,4-Dimethoxyphenyl)cyclopropanecarbonitrile
- MDL： MFCD01314306
- Inchi： 1S/C12H13NO2/c1-14-10-4-3-9(7-11(10)15-2)12(8-13)5-6-12/h3-4,7H,5-6H2,1-2H3
- InChI Key： PZVYROVODMATJD-UHFFFAOYSA-N
- SMILES： O(C)C1=C(C=CC(=C1)C1(C#N)CC1)OC

Computed Properties

Exact Mass: 203.09469
Monoisotopic Mass: 203.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 42.2Å²

Experimental Properties

Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 69.2-69.7 ºC
Solubility: Very slightly soluble (0.55 g/l) (25 º C),
PSA: 42.25
LogP: 2.25898

1-(3,4-Dimethoxyphenyl)cyclopropanecarbonitrile Pricemore >>

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